Cas no 1806023-40-4 (Methyl 6-(bromomethyl)-3-(difluoromethyl)-2-iodopyridine-4-carboxylate)

Methyl 6-(bromomethyl)-3-(difluoromethyl)-2-iodopyridine-4-carboxylate is a versatile heterocyclic building block with significant utility in organic synthesis and pharmaceutical research. The presence of multiple reactive functional groups—bromomethyl, difluoromethyl, iodo, and ester—enables selective derivatization, facilitating the construction of complex molecular frameworks. The difluoromethyl group enhances metabolic stability and lipophilicity, while the bromomethyl and iodo substituents offer sites for cross-coupling reactions or nucleophilic substitutions. The methyl ester provides a handle for further functionalization via hydrolysis or transesterification. This compound is particularly valuable in medicinal chemistry for the development of fluorinated bioactive molecules, where its structural features contribute to improved binding affinity and pharmacokinetic properties.

Methyl 6-(bromomethyl)-3-(difluoromethyl)-2-iodopyridine-4-carboxylate structure

1806023-40-4 structure

Product Name:Methyl 6-(bromomethyl)-3-(difluoromethyl)-2-iodopyridine-4-carboxylate

CAS No:1806023-40-4

MF:C₉H₇BrF₂INO₂

MW:405.962661027908

CID:4895006

Update Time:2025-08-01

Methyl 6-(bromomethyl)-3-(difluoromethyl)-2-iodopyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

- Methyl 6-(bromomethyl)-3-(difluoromethyl)-2-iodopyridine-4-carboxylate
- Inchi： 1S/C9H7BrF2INO2/c1-16-9(15)5-2-4(3-10)14-8(13)6(5)7(11)12/h2,7H,3H2,1H3
- InChI Key： AGFUBXWAAUPORF-UHFFFAOYSA-N
- SMILES： IC1=C(C(F)F)C(C(=O)OC)=CC(CBr)=N1

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 16
Rotatable Bond Count: 4
Complexity: 258
XLogP3: 2.6
Topological Polar Surface Area: 39.2

Methyl 6-(bromomethyl)-3-(difluoromethyl)-2-iodopyridine-4-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029020871-250mg	Methyl 6-(bromomethyl)-3-(difluoromethyl)-2-iodopyridine-4-carboxylate	1806023-40-4	95%	250mg	$1,058.40	2022-04-01
Alichem	A029020871-500mg	Methyl 6-(bromomethyl)-3-(difluoromethyl)-2-iodopyridine-4-carboxylate	1806023-40-4	95%	500mg	$1,853.50	2022-04-01
Alichem	A029020871-1g	Methyl 6-(bromomethyl)-3-(difluoromethyl)-2-iodopyridine-4-carboxylate	1806023-40-4	95%	1g	$3,184.50	2022-04-01

Methyl 6-(bromomethyl)-3-(difluoromethyl)-2-iodopyridine-4-carboxylate Related Literature

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Additional information on Methyl 6-(bromomethyl)-3-(difluoromethyl)-2-iodopyridine-4-carboxylate

Comprehensive Guide to Methyl 6-(bromomethyl)-3-(difluoromethyl)-2-iodopyridine-4-carboxylate (CAS No. 1806023-40-4)

Methyl 6-(bromomethyl)-3-(difluoromethyl)-2-iodopyridine-4-carboxylate (CAS No. 1806023-40-4) is a highly specialized heterocyclic compound with significant applications in pharmaceutical and agrochemical research. This compound belongs to the pyridine family, featuring a unique combination of functional groups, including bromomethyl, difluoromethyl, and iodo substituents. Its molecular formula is C₉H₇BrF₂INO₂, and it is widely recognized for its role as a versatile intermediate in organic synthesis.

The growing interest in Methyl 6-(bromomethyl)-3-(difluoromethyl)-2-iodopyridine-4-carboxylate is driven by its potential in drug discovery and material science. Researchers are particularly intrigued by its ability to serve as a building block for more complex molecules, especially in the development of fluorinated compounds. Fluorinated pyridines, such as this one, are gaining attention due to their enhanced metabolic stability and bioavailability, making them valuable in the design of next-generation pharmaceuticals.

One of the key features of CAS No. 1806023-40-4 is its multifunctional reactivity. The presence of bromomethyl and iodo groups allows for further functionalization through cross-coupling reactions, such as Suzuki or Sonogashira couplings. Meanwhile, the difluoromethyl group contributes to the compound's lipophilicity, which is crucial for optimizing drug-like properties. These characteristics make it a sought-after reagent in medicinal chemistry and agrochemical research.

In recent years, the demand for Methyl 6-(bromomethyl)-3-(difluoromethyl)-2-iodopyridine-4-carboxylate has surged due to its relevance in cancer research and central nervous system (CNS) drug development. The compound's structural motifs are frequently explored in kinase inhibitors and other targeted therapies. Additionally, its application in crop protection chemicals highlights its importance in sustainable agriculture, aligning with global trends toward eco-friendly solutions.

From a synthetic perspective, CAS No. 1806023-40-4 is often utilized in palladium-catalyzed reactions and other transition metal-mediated transformations. Its stability under various reaction conditions makes it a reliable choice for chemists working on complex molecular architectures. Furthermore, the compound's compatibility with high-throughput screening methods enhances its utility in modern drug discovery pipelines.

The market for Methyl 6-(bromomethyl)-3-(difluoromethyl)-2-iodopyridine-4-carboxylate is expected to grow as more researchers uncover its potential in diverse fields. Its role in fluorine chemistry and bioisostere design is particularly noteworthy, as these areas are currently at the forefront of pharmaceutical innovation. With increasing investments in R&D, this compound is poised to play a pivotal role in the development of novel therapeutics and agrochemicals.

For laboratories and industrial users, sourcing high-quality Methyl 6-(bromomethyl)-3-(difluoromethyl)-2-iodopyridine-4-carboxylate is critical. Reputable suppliers ensure the compound's purity and consistency, which are essential for reproducible results in research and manufacturing. As the scientific community continues to explore its applications, this compound remains a valuable asset in the toolkit of synthetic chemists and material scientists alike.